Cas no 1421477-84-0 (N-{2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-ylmethyl}-2,3-dimethoxybenzamide)

• Product Name: N-{2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-ylmethyl}-2,3-dimethoxybenzamide
• CAS No: 1421477-84-0
• MF: C₂₀H₁₉FN₂O₃S
• MW: 386.439867258072
• CID: 6232543
• PubChem ID: 71795515
• Update Time: 2025-10-31

N-{2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-ylmethyl}-2,3-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-ylmethyl}-2,3-dimethoxybenzamide
• VU0542289-1
• N-{[2-(2-FLUOROPHENYL)-4-METHYL-1,3-THIAZOL-5-YL]METHYL}-2,3-DIMETHOXYBENZAMIDE
• N-((2-(2-fluorophenyl)-4-methylthiazol-5-yl)methyl)-2,3-dimethoxybenzamide
• F6261-2142
• N-[[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl]-2,3-dimethoxybenzamide
• AKOS024546344
• 1421477-84-0

• Inchi： 1S/C20H19FN2O3S/c1-12-17(27-20(23-12)13-7-4-5-9-15(13)21)11-22-19(24)14-8-6-10-16(25-2)18(14)26-3/h4-10H,11H2,1-3H3,(H,22,24)
• InChI Key： GQBHSASFFFHTTJ-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2F)=NC(C)=C1CNC(C1C=CC=C(C=1OC)OC)=O

Computed Properties

• Exact Mass: 386.11004181g/mol
• Monoisotopic Mass: 386.11004181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 88.7Ų

Additional information on N-{2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-ylmethyl}-2,3-dimethoxybenzamide

Comprehensive Overview of N-{2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-ylmethyl}-2,3-dimethoxybenzamide (CAS No. 1421477-84-0)

The compound N-{2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-ylmethyl}-2,3-dimethoxybenzamide (CAS No. 1421477-84-0) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique structural features, including a fluorophenyl group and a thiazole ring, this compound is often explored for its potential pharmacological activities. Researchers are particularly interested in its role as a modulator of specific biological targets, which could lead to the development of novel therapeutics for various diseases.

In recent years, the demand for small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and personalized therapies. The 2,3-dimethoxybenzamide moiety in this compound is known to interact with various enzymes and receptors, making it a valuable scaffold for drug design. Additionally, the presence of a fluorine atom enhances the compound's metabolic stability and bioavailability, which are critical factors in modern drug development.

One of the most frequently searched topics related to this compound is its potential application in neurodegenerative diseases and cancer research. Given the rising global burden of these conditions, scientists are actively investigating molecules like N-{2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-ylmethyl}-2,3-dimethoxybenzamide for their ability to modulate key pathways involved in disease progression. For instance, its thiazole core is structurally similar to several FDA-approved drugs, suggesting possible cross-reactivity with clinically relevant targets.

Another area of interest is the compound's synthetic accessibility and scalability. Organic chemists are continually optimizing routes to synthesize this molecule efficiently, as it serves as a precursor for more complex derivatives. The fluorophenyl-thiazole hybrid structure is particularly appealing due to its versatility in medicinal chemistry applications. Questions about its solubility, stability under physiological conditions, and toxicity profile are also common among researchers, reflecting the need for comprehensive preclinical studies.

From an industrial perspective, the compound's intellectual property landscape is another hot topic. Patents and publications related to CAS No. 1421477-84-0 highlight its potential as a lead compound in various therapeutic areas. Companies and academic institutions are investing in the development of analogs to explore structure-activity relationships (SAR) and improve efficacy. This aligns with the growing trend of fragment-based drug discovery, where small molecules like this are used as building blocks for larger, more potent drugs.

Environmental and regulatory considerations are also part of the discourse surrounding this compound. While it is not classified as a hazardous material, its ecological impact and biodegradability are subjects of ongoing research. Sustainable chemistry practices are increasingly emphasized, and the synthesis of N-{2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-ylmethyl}-2,3-dimethoxybenzamide using green solvents or catalytic methods is a promising avenue for future work.

In summary, N-{2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-ylmethyl}-2,3-dimethoxybenzamide (CAS No. 1421477-84-0) represents a fascinating case study in modern drug discovery. Its multifaceted applications, coupled with the scientific community's focus on targeted therapies and sustainable chemistry, ensure its continued relevance in research and development. As more data becomes available, this compound may well emerge as a cornerstone in the next generation of pharmaceutical innovations.